Cas no 110623-24-0 (3H-1,2,4-Triazole-3-thione,5-(4-chlorophenyl)-2,4-dihydro-2,4-dimethyl-)
110623-24-0 structure
Product Name:3H-1,2,4-Triazole-3-thione,5-(4-chlorophenyl)-2,4-dihydro-2,4-dimethyl-
CAS No:110623-24-0
MF:C10H10ClN3S
MW:239.724499225616
CID:144094
PubChem ID:163824
Update Time:2025-04-19
3H-1,2,4-Triazole-3-thione,5-(4-chlorophenyl)-2,4-dihydro-2,4-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 3H-1,2,4-Triazole-3-thione,5-(4-chlorophenyl)-2,4-dihydro-2,4-dimethyl-
- 5-(4-chlorophenyl)-2,4-dimethyl-1,2,4-triazole-3-thione
- BRN 5037885
- 5-(4-Chlorophenyl)-2,4-Dimethyl-3H-1,2,4-Triazole-3-Thione
- DTXSID80149325
- BQGRNCIJMQGMBY-UHFFFAOYSA-N
- 5-(4-Chlorophenyl)-2,4-dihydro-2,4-dimethyl-3H-1,2,4-triazole-3-thione
- 110623-24-0
- Mdl 19660
- 2,4-Dihydro-5-(4-chlorophenyl)-2,4-dimethyl-3H-1,2,4-triazole-3-thione
- CHEMBL21397
- MDL 19,660
- MDL-19660
- SCHEMBL7306147
- 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(4-chlorophenyl)-2,4-dimethyl-
-
- Inchi: 1S/C10H10ClN3S/c1-13-9(12-14(2)10(13)15)7-3-5-8(11)6-4-7/h3-6H,1-2H3
- InChI Key: BQGRNCIJMQGMBY-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1=NN(C)C(N1C)=S
Computed Properties
- Exact Mass: 239.0286
- Monoisotopic Mass: 239.0283962g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 50.9Ų
Experimental Properties
- PSA: 18.84
3H-1,2,4-Triazole-3-thione,5-(4-chlorophenyl)-2,4-dihydro-2,4-dimethyl- Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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